Cas no 2092800-03-6 (3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide)

• Product Name: 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide
• CAS No: 2092800-03-6
• MF: C₈H₄BrF₄NO
• MW: 286.021075248718
• CID: 5193628
• Update Time: 2025-11-06

3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide

• Inchi： 1S/C8H4BrF4NO/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H2,14,15)
• InChI Key： ANTAHTHKSRJVJA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(C(F)(F)F)=CC(Br)=C1F

Additional information on 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide

Recent Advances in the Study of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide (CAS: 2092800-03-6)

3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide (CAS: 2092800-03-6) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and halogen substituents, has shown promising potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a compound of interest for further investigation.

The synthesis of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been evaluated, with results indicating high stability in plasma and simulated gastric fluid, suggesting favorable pharmacokinetic properties.

In terms of biological activity, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide has demonstrated potent inhibitory effects on several kinases, including EGFR and VEGFR2, which are implicated in cancer progression. A recent in vitro study revealed an IC50 value of 12 nM against EGFR mutants, highlighting its potential as a targeted therapy for resistant cancers. Furthermore, its ability to cross the blood-brain barrier (BBB) has been explored, with preliminary data suggesting its utility in treating central nervous system (CNS) disorders.

The compound's mechanism of action has also been elucidated through crystallographic studies. A 2024 paper in Nature Chemical Biology reported the X-ray crystal structure of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide bound to the ATP-binding site of EGFR, providing insights into its high selectivity and affinity. These findings are instrumental in designing next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain, such as optimizing the compound's solubility and reducing potential hepatotoxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a recent patent application disclosed a prodrug version of the compound with enhanced aqueous solubility, which could facilitate intravenous administration.

In conclusion, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzamide (CAS: 2092800-03-6) represents a promising candidate for therapeutic development, particularly in oncology and CNS diseases. Continued research into its synthesis, mechanism, and applications will be crucial for translating these findings into clinical benefits. The compound's versatility and potency underscore its potential to become a cornerstone in targeted drug discovery.